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Carbon deposition occurs through parallel reactions during the reduction and carburization of iron oxides.
The desired reaction forms iron carbide (FesC), while the competing reaction decomposes carbon-containing
gases (like CO) into solid carbon deposits that deactivate the material [1]. Key strategies involve carefully

controlling gas composition and temperature [2] [3].

Troubleshooting FAQs

¢ Q1: Why does my iron-based oxygen carrier lose activity over multiple redox cycles? Carbon
deposits can cover active sites and block pores, leading to deactivation. The formation of byproducts
like FesC can also decrease the purity of the produced hydrogen [2].

e Q2: How does the presence of Hz in my CO gas mixture affect the process? While H2 enhances
the reduction rate of iron oxides, it also leads to the formation of H20. Even small amounts of water
vapor (2-5%) can significantly inhibit the formation of FesC, while higher concentrations (>10%) will
drastically reduce the overall reduction degree [3].

¢ Q3: What is the safest temperature to operate at to minimize carbon deposition?
Thermodynamic analyses indicate that carbon deposition is significantly more likely to occur at
temperatures above 600°C. Operating at or below this temperature can help suppress the reaction

[2].

Summary of Experimental Data
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The tables below consolidate key quantitative findings from recent studies.

Table 1: Effect of Water Vapor on Carburization [3]

Water Vapor Final Carbon .
. Effect on FesC Formation
Concentration Content
0% 7.44% High FesC formation
2% 0.67% Severely hindered
5% - Hindered, but promotes uniform
microstructure
>10% - Significantly reduces reduction degree

Table 2: Influence of Temperature and Gas Composition [2]

Factor Condition Promoting Carbon Condition Inhibiting Carbon
Deposition Deposition

Temperature Above 600°C At or below 600°C

Iron Oxide Deep reduction to metallic Fe (Fe°) Presence of FesOa or FeO

Phase

Gas High CO concentration -

Composition

Experimental Protocols for Mitigation

Here are detailed methodologies for key experiments cited in the research.

Protocol 1: Evaluating the Effect of Water Vapor on Carburization
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This protocol is adapted from studies on Direct Reduced Iron (DRI) technology [3].

¢ Objective: To quantify how water vapor in a H2/CO gas mixture affects the reduction degree and
carburization of iron ore pellets.
e Materials:
o lron ore pellets (e.g., ~12 mm diameter, ~67% Fe content).
o Gases: High-purity Hz, CO, Naz.
o Water vapor generation system.
e Equipment: Thermogravimetric Analyzer (TGA) equipped with a mass flow controller for gases and a
steam generator.
e Procedure:
o Place a single pellet (~2.8 g) in the TGA.
o Purge the system with Na.
o Heat to 800°C at a rate of 10°C/min under Na.
o Once stable, switch the gas to a 1:1 H2:CO mixture with a total flow of 2 L/min.
o Introduce a specific concentration of water vapor (e.g., 0%, 2%, 5%, 10%, 20%) into the gas
stream.
o Maintain isothermal conditions for 60 minutes.
o After reduction, switch to N2 to cool the sample to room temperature.
e Characterization: Analyze the cooled pellets using X-ray Diffraction (XRD) to identify phases (Fe,
FeO, Fes0a4, FesC) and Carbon, Hydrogen, Nitrogen, Sulfur (CHNS) analysis to determine final
carbon content.

Protocol 2: Testing Modified Iron-Based Oxygen Carriers

This protocol is based on chemical looping hydrogen generation (CLHG) research [2].

¢ Objective: To assess the cyclic stability and hydrogen production purity of modified oxygen carriers
(OCs) like zirconium-cerium-modified copper-iron spinel (ZC-CFO).
e Materials:
o Prepared OCs (e.g., ZC-CFO synthesized via co-precipitation).
o Simulated Blast Furnace Gas (BFG): 20-28% CO, 1-5% Hz, 10-15% CO3, and balance N-2.
o High-purity steam.
¢ Equipment: A fixed-bed reactor system with mass flow controllers, a steam injector, and a gas
chromatograph (GC) for product analysis.
e Procedure:
o Load a sample of OCs into the fixed-bed reactor.
o Reduction Step: Expose the OCs to the simulated BFG for a set time (e.g., 15-30 min) at a
temperature between 570-800°C.
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o Purge: Flush the reactor with an inert gas like N-.

o Steam Oxidation Step: Introduce steam to the reactor to re-oxidize the reduced OCs and
produce hydrogen for a set time.

o Analysis: Direct the outlet gas to a GC to measure the concentration and purity of the
produced Hz.

o Repeat steps 2-5 for multiple cycles to test stability.

e Characterization: Use Thermogravimetric Analysis (TGA), XRD, and Raman spectroscopy on fresh
and spent OCs to identify carbon deposition and structural changes.

Experimental Workflow & Reaction Pathways

The following diagrams, created with Graphviz, illustrate the logical relationships and experimental

workflows described in the research.

Diagram 1: Carbon Deposition & Mitigation Pathways

This diagram visualizes the parallel reaction pathways during the iron oxide reduction process and the

primary mitigation strategies identified in the search results [2] [3] [1].
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Diagram Title: Reaction Pathways and Mitigation Strategies for Carbon Deposition

Diagram 2: Water Vapor Impact Experiment Workflow

This diagram outlines the key steps in the experimental protocol for testing the effect of water vapor, as

derived from the research [3].
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Key Practical Recommendations

To effectively control carbon deposition in your experiments, please note the following:

o Temperature is Critical: Adhere to the 600°C threshold as a general guideline. Operating at or
below this temperature is a primary lever to suppress carbon deposition [2].

¢ Gas Composition Control is Essential: Precisely manage your gas mixtures. Using a COICO2
mixture instead of pure CO can help, and intentionally adding small amounts of water vapor (2-5%)
can be an effective strategy to hinder carbon deposition without severely impacting the reduction rate

[2] [3].

e Material Design Matters: Consider using modified oxygen carriers like ZC-CFO. The addition of
dopants such as copper can enhance redox activity at moderate temperatures, while cerium can
increase oxygen vacancy concentration, improving lattice oxygen mobility [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Study of the System of Two Parallel Reactions ... [mdpi.com]
2. Effect of carbon deposition on the chemical looping ... [sciencedirect.com]
3. Effect of Water Vapor on the Reduction and Carburization ... [link.springer.com]

To cite this document: Smolecule. [Understanding Carbon Deposition & Mitigation Strategies].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b589995#reducing-carbon-deposition-on-fe3c-surfaces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0009250925006578
https://www.sciencedirect.com/science/article/abs/pii/S0009250925006578
https://link.springer.com/article/10.1007/s11663-025-03745-y
https://www.sciencedirect.com/science/article/abs/pii/S0009250925006578
https://www.smolecule.com/products/s589995?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2073-4352/15/9/823
https://www.sciencedirect.com/science/article/abs/pii/S0009250925006578
https://link.springer.com/article/10.1007/s11663-025-03745-y
https://www.smolecule.com/products/b589995#reducing-carbon-deposition-on-fe3c-surfaces
https://www.smolecule.com/products/b589995#reducing-carbon-deposition-on-fe3c-surfaces
https://www.smolecule.com/products/b589995#reducing-carbon-deposition-on-fe3c-surfaces
https://www.smolecule.com/products/s589995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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